Cas no 91346-99-5 (Decanedioic acid,2,9-diamino-)

Decanedioic acid,2,9-diamino- structure
Decanedioic acid,2,9-diamino- structure
Product Name:Decanedioic acid,2,9-diamino-
CAS No:91346-99-5
MF:C10H20N2O4
MW:232.276803016663
CID:815714
PubChem ID:219221
Update Time:2025-04-19

Decanedioic acid,2,9-diamino- Chemical and Physical Properties

Names and Identifiers

    • Decanedioic acid,2,9-diamino-
    • 2,9-DIAMINODECANEDIOIC ACID
    • AKOS022018568
    • AB01322816-02
    • DTXSID10276976
    • AKOS001742787
    • 91346-99-5
    • alpha, theta-Diaminosebacic acid
    • SCHEMBL6741106
    • CHEMBL4175625
    • NSC-228
    • NCGC00329323-01
    • NSC228
    • Inchi: 1S/C10H20N2O4/c11-7(9(13)14)5-3-1-2-4-6-8(12)10(15)16/h7-8H,1-6,11-12H2,(H,13,14)(H,15,16)
    • InChI Key: JOOVPMLVPBHUEJ-UHFFFAOYSA-N
    • SMILES: OC(C(CCCCCCC(C(=O)O)N)N)=O

Computed Properties

  • Exact Mass: 232.14230712g/mol
  • Monoisotopic Mass: 232.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.4
  • Topological Polar Surface Area: 127Ų
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